Cas no 34021-48-2 (2H-Pyran-2,6(3H)-dione-4-14C,dihydro-4-hydroxy-4-methyl- (9CI))

• Product Name: 2H-Pyran-2,6(3H)-dione-4-14C,dihydro-4-hydroxy-4-methyl- (9CI)
• CAS No: 34021-48-2
• MF: C₆H₈O₄
• MW: 146.11786365509
• CID: 314645
• PubChem ID: 193704
• Update Time: 2025-04-19

2H-Pyran-2,6(3H)-dione-4-14C,dihydro-4-hydroxy-4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2,6(3H)-dione-4-14C,dihydro-4-hydroxy-4-methyl- (9CI)
• N-[(E)-(4-nitrophenyl)methylideneamino]aniline
• DTXSID30955594
• 4-Hydroxy-4-methyl(4-~14~C)oxane-2,6-dione
• 3-Hmg anhydride
• 34021-48-2
• 4-hydroxy-4-methyl(414C)oxane-2,6-dione
• 2H-Pyran-2,6(3H)-dione-4-14C, dihydro-4-hydroxy-4-methyl-

• Inchi： 1S/C6H8O4/c1-6(9)2-4(7)10-5(8)3-6/h9H,2-3H2,1H3/i6+2
• InChI Key： UWOCHZAKVUAJQJ-ZQBYOMGUSA-N
• SMILES： O[14C]1(C)CC(=O)OC(C1)=O

Computed Properties

• Exact Mass: 146.045501
• Monoisotopic Mass: 146.045501
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: -0.9

Experimental Properties

• Density: 1.36
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.499